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Compound of Interest

Compound Name: 8-Hydroxy Mianserin-d3
Cat. No.: B12431681
Get Quote
Abstract

8-Hydroxy Mianserin-d3 is the deuterated analog of 8-hydroxy mianserin, the primary
pharmacologically active metabolite of the tetracyclic antidepressant Mianserin. This compound
serves as a critical Internal Standard (IS) in bioanalytical assays (LC-MS/MS) for therapeutic
drug monitoring and pharmacokinetic profiling. This guide delineates a high-fidelity synthetic
route utilizing late-stage isotopic labeling, ensuring maximal isotopic incorporation and
chemical purity.

Chemical Profile & Identity
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Property Specification

1,2,3,4,10,14b-Hexahydro-2-(methyl-d3)-

dibenzo[c,flpyrazino[1,2-a]azepin-8-ol

Chemical Name

CAS Number 1215316-77-0

Molecular Formula

Molecular Weight 283.39 g/mol (vs. 280.37 g/mol unlabeled)
Isotopic Purity 99 atom % D
Appearance Off-white to pale beige solid

Solubilit Soluble in DMSO, Methanol, Dichloromethane;
olubili
Y slightly soluble in water.[1]

pKa (Calculated) ~7.8 (Amine), ~10.1 (Phenol)

Retrosynthetic Analysis & Strategy

The synthesis is designed to minimize isotopic scrambling and maximize yield of the expensive
deuterated reagent. The strategy employs a Linear Retrosynthesis focusing on the final

-methylation of the secondary amine.

Strategic Disconnections

o N-Methyl Disconnection: The final step introduces the

group via nucleophilic substitution, utilizing lodomethane-d3 (
). This is the most efficient method to ensure high isotopic enrichment.

o O-Protection Removal: The 8-hydroxyl group is reactive; therefore, the precursor is
maintained as the 8-Methoxy ether until the penultimate step to prevent side reactions during
core construction.

o Core Assembly: The tetracyclic core (dibenzo[c,f]pyrazino[1,2-aJazepine) is constructed via
the condensation of a substituted 2-aminobenzyl alcohol derivative with a styrene oxide
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equivalent, followed by cyclization.

Critical Pathway

Precursor: 8-Methoxy-Desmethylmianserin

Intermediate: 8-Hydroxy-Desmethylmianserin

Target: 8-Hydroxy Mianserin-d3

Detailed Synthetic Protocol

Phase 1: Preparation of the Core (8-Hydroxy-
Desmethylmianserin)

Note: If 8-Methoxy-Desmethylmianserin is not commercially sourced, it is synthesized via the
condensation of 2-amino-3-methoxybenzyl alcohol with styrene oxide, followed by cyclization
with thionyl chloride and base.

Step A: O-Demethylation of 8-Methoxy-Desmethylmianserin

To expose the phenolic hydroxyl group required for the metabolite structure.
» Reagents: Boron Tribromide (

) (L.0Min
), Anhydrous Dichloromethane (DCM).

e Protocol:

o Dissolve 8-Methoxy-Desmethylmianserin (1.0 eq) in anhydrous DCM under Nitrogen
atmosphere at -78°C.

o Dropwise add

solution (3.0 eq) over 20 minutes.

o Allow the reaction to warm to 0°C and stir for 2—4 hours. Monitor via TLC (System:
DCM/MeOH 9:1).
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o Quench: Carefully add Methanol at 0°C to destroy excess bromide.
o Workup: Basify with saturated

to pH 8. Extract with Ethyl Acetate (

).

o Purification: The crude 8-Hydroxy-Desmethylmianserin is purified via flash column
chromatography (Silica gel, DCM/MeOH/NH40H gradient).

Phase 2: Late-Stage Isotopic Labeling (N-Methylation)

This step introduces the deuterium label.

o Reagents: lodomethane-d3 (

99.5% D), Potassium Carbonate (
), Acetone or DMF.

e Protocol:

o Setup: Charge a flame-dried round-bottom flask with 8-Hydroxy-Desmethylmianserin (1.0
eq) and anhydrous Acetone.

o Base Addition: Add finely powdered anhydrous

(1.5 eq). Stir at room temperature for 15 minutes.

o Alkylation: Cool to 0°C. Add lodomethane-d3 (1.1 eq) via syringe.

o Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature. Stir for 12—-16
hours.

o Monitoring: Check by LC-MS for the disappearance of the starting material (m/z 267) and
appearance of product (m/z 284).

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12431681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Workup: Filter off inorganic salts. Concentrate the filtrate under reduced pressure.

o Purification: Purify via preparative HPLC or recrystallization (Ethanol/Ether) to remove any
over-alkylated quaternary salts.

Synthetic Workflow Diagram

Critical Control Points
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Caption: Linear synthesis pathway transforming the methoxy-precursor to the deuterated final
product via demethylation and selective alkylation.

Analytical Validation & Properties
Mass Spectrometry (LC-MS/MS)

For bioanalytical assays, the following transitions are monitored. The deuterium label provides
a mass shift of +3 Da, distinguishing the IS from the analyte.

Collision Energy

Compound Precursor lon (Q1) Product lon (Q3) (eV)
e
8-OH Mianserin-d3 284.2 223.1 25
253.1 30
8-OH Mianserin
281.2 220.1 25

(Analyte)

Note: The fragmentation pattern typically involves the loss of the N-methyl piperazine ring or
the methyl group itself. The retention of the d3-methyl group on the fragment must be verified
during method development.
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NMR Characterization[1][3]

« NMR (400 MHz,
): The spectrum will show the absence of the sharp singlet at
ppm corresponding to the
group seen in the unlabeled standard.
e NMR: The
carbon will appear as a weak septet around
ppm due to C-D coupling (

Hz).

Handling, Stability, and Storage
Stability Profile

 Light Sensitivity: The phenolic moiety at position 8 increases susceptibility to photo-oxidation
(quinoid formation).

o Hygroscopicity: As a hydrochloride salt (common form), the compound is hygroscopic.
* |sotopic Stability: The

bond is metabolically stable in vitro but chemically stable under standard storage. It does not
undergo exchange in protic solvents (

/MeOH) under neutral conditions.

Storage Protocols

e Temperature: Store at -20°C.
o Atmosphere: Store under Argon or Nitrogen to prevent oxidation.

e Solution State: Stock solutions in Methanol/DMSO are stable for 1 month at -80°C. Avoid
repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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